![molecular formula C25H21NO5 B2996370 4-ethoxy-N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]benzamide CAS No. 496012-00-1](/img/structure/B2996370.png)
4-ethoxy-N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]benzamide
Description
Scientific Research Applications
Chemical Synthesis and Compound Development
Research in the field of chemical synthesis has led to the creation of novel compounds derived from benzofuran and benzodifuran structures. For instance, a study by Abu‐Hashem et al. (2020) focuses on synthesizing novel compounds from visnagenone and khellinone, which are related to benzofuran derivatives. These compounds were tested for their anti-inflammatory and analgesic activities, showcasing the potential of such structures in developing therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Biological Activities and Potential Therapeutic Applications
Several studies highlight the biological activities of compounds related to 4-ethoxy-N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]benzamide. For example, a compound reported by Lee et al. (2018) demonstrates potent inhibitory selectivity against histone deacetylase 6 (HDAC6) and exhibits potential therapeutic effects for Alzheimer's disease by ameliorating impaired learning and memory in animal models (Lee et al., 2018).
Antimicrobial Properties
Priya et al. (2006) investigated benzamide derivatives bearing different bioactive moieties for their antimicrobial efficacy. The study found significant antibacterial and antifungal activities among the synthesized compounds, indicating the potential of such benzamide derivatives in antimicrobial therapy (Priya et al., 2006).
Anticancer and Antiangiogenic Activities
Research on 3-arylaminobenzofuran derivatives, as presented by Romagnoli et al. (2015), explores their design, synthesis, and evaluation for anticancer and antiangiogenic activities. These compounds target the colchicine site on tubulin, showing promising results in inhibiting cancer cell growth and disrupting vascular endothelial cells, which are crucial for tumor growth and metastasis (Romagnoli et al., 2015).
properties
IUPAC Name |
4-ethoxy-N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO5/c1-3-30-19-14-10-17(11-15-19)25(28)26-22-20-6-4-5-7-21(20)31-24(22)23(27)16-8-12-18(29-2)13-9-16/h4-15H,3H2,1-2H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIHIMFIKVWVAJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC2=C(OC3=CC=CC=C32)C(=O)C4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-ethoxy-N-[2-(4-methoxybenzoyl)-1-benzofuran-3-yl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(propan-2-yl)phenyl]-1H-pyrazole-4-carboxylic acid](/img/structure/B2996288.png)
![ethyl 2-(1,7-dimethyl-2,4-dioxo-9-(4-phenoxyphenyl)-1,2,6,7,8,9-hexahydropyrimido[2,1-f]purin-3(4H)-yl)acetate](/img/structure/B2996294.png)
![Methyl 2,4-dichloro-7-methyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate](/img/structure/B2996296.png)
![N-(2,4-dimethylphenyl)-5-[(4-fluorophenyl)methoxy]-1-methyl-4-oxopyridine-2-carboxamide](/img/structure/B2996304.png)
![Ethyl 2-[2-[[4-methyl-5-[[(4-nitrobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]propanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B2996306.png)
![N-(2,4-dimethoxyphenyl)-2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide](/img/structure/B2996307.png)
![N-[6-amino-1-(2-methylpropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl]-2-chloro-N-(2-methoxyethyl)quinoline-4-carboxamide](/img/structure/B2996310.png)